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Compound of Interest

Compound Name:
2-(3-Chloro-4-

methylphenyl)benzonitrile

CAS No.: 442670-45-3

Cat. No.: B1357055

Get Quote

Advanced Scaffold for Biaryl Pharmacophores
Executive Summary
2-(3-Chloro-4-methylphenyl)benzonitrile (CAS: 442670-45-3) is a functionalized biaryl nitrile

characterized by a specific 3'-chloro-4'-methyl substitution pattern. Unlike the ubiquitous 4'-

methylbiphenyl-2-carbonitrile used in commercial sartan drugs (e.g., Losartan), this chlorinated

analog offers unique steric and electronic properties. The chlorine atom at the 3'-position

serves two critical roles in drug design: it blocks metabolic oxidation at the ortho-position

relative to the methyl group and induces a specific torsional angle between the phenyl rings,

potentially enhancing binding selectivity in GPCR targets.

This guide details the robust synthesis of this compound via Suzuki-Miyaura cross-coupling, its

downstream reactivity (specifically tetrazole formation and benzylic bromination), and handling

protocols for high-purity applications.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4]
The compound is a lipophilic solid. Its biaryl core is rigid, with the nitrile group providing a

versatile handle for further functionalization.

Table 1: Core Chemical Data

Property Specification

IUPAC Name 2-(3-Chloro-4-methylphenyl)benzonitrile

Alternative Names
4'-Methyl-3'-chloro-2-cyanobiphenyl; 3'-Chloro-

4'-methyl-[1,1'-biphenyl]-2-carbonitrile

CAS Number 442670-45-3

Molecular Formula C₁₄H₁₀ClN

Molecular Weight 227.69 g/mol

Appearance Off-white to pale yellow crystalline solid

Solubility
Soluble: DCM, Ethyl Acetate, DMSO,

TolueneInsoluble: Water

LogP (Predicted) ~4.2 (Highly Lipophilic)

Key Functional Groups
Aryl Nitrile (C≡N), Aryl Chloride (Ar-Cl), Benzylic

Methyl (Ar-CH₃)

Synthetic Pathway: Suzuki-Miyaura Cross-Coupling
The most reliable route to 2-(3-Chloro-4-methylphenyl)benzonitrile is the palladium-

catalyzed cross-coupling of 2-bromobenzonitrile and 3-chloro-4-methylphenylboronic acid. This

method is preferred over the aryl chloride route due to the faster oxidative addition of the aryl

bromide.

Reaction Mechanism & Catalytic Cycle
The reaction proceeds via the standard Pd(0)/Pd(II) catalytic cycle:
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Oxidative Addition: Pd(0) inserts into the C-Br bond of 2-bromobenzonitrile.

Transmetallation: The boronic acid (activated by base) transfers the 3-chloro-4-methylphenyl

group to the palladium center.

Reductive Elimination: The biaryl bond forms, releasing the product and regenerating the

Pd(0) catalyst.

Detailed Experimental Protocol
Note: All steps should be performed under an inert atmosphere (Nitrogen or Argon).

Reagents:

2-Bromobenzonitrile (1.0 equiv)

3-Chloro-4-methylphenylboronic acid (1.1 equiv)

Catalyst: Pd(dppf)Cl₂[1]·DCM (3-5 mol%) - Chosen for stability and efficiency with sterically

hindered substrates.

Base: Potassium Carbonate (K₂CO₃) (2.5 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Procedure:

Setup: Charge a round-bottom flask with 2-bromobenzonitrile (10 mmol, 1.82 g), 3-chloro-4-

methylphenylboronic acid (11 mmol, 1.87 g), and K₂CO₃ (25 mmol, 3.45 g).

Degassing: Add 1,4-Dioxane (40 mL) and Water (10 mL). Sparge the mixture with nitrogen

for 15 minutes to remove dissolved oxygen (critical to prevent homocoupling).

Catalysis: Add Pd(dppf)Cl₂[1]·DCM (0.3 mmol, 245 mg) quickly under a stream of nitrogen.

Reaction: Heat the mixture to reflux (90-100°C) for 12-16 hours. Monitor by TLC

(Hexane/EtOAc 9:1) or HPLC.[1][2]
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Workup: Cool to room temperature. Filter through a Celite pad to remove palladium black.

Rinse with Ethyl Acetate.[3]

Extraction: Wash the filtrate with water (2x) and brine (1x). Dry the organic layer over

anhydrous Na₂SO₄ and concentrate under reduced pressure.

Purification: Recrystallize the crude solid from hot Ethanol or Ethanol/Hexane mixtures to

yield the target compound as off-white crystals.

Process Visualization (DOT Diagram)
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2-Bromobenzonitrile
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Figure 1: Suzuki-Miyaura coupling workflow for the synthesis of the target biaryl.

Reactivity & Applications
This compound is not an endpoint but a versatile intermediate. The presence of the nitrile and

the benzylic methyl group allows for divergent synthesis, particularly in the creation of

Angiotensin II Receptor Blocker (ARB) analogs.

Transformation 1: Benzylic Bromination
The methyl group at the 4'-position is susceptible to radical bromination. This is the key step to

introduce alkylating handles.

Reagents: N-Bromosuccinimide (NBS), AIBN (catalytic).

Conditions: Reflux in CCl₄ or Chlorobenzene.
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Product: 4'-(Bromomethyl)-3'-chloro-[1,1'-biphenyl]-2-carbonitrile (CAS: 887268-24-8).[4]

Application: Alkylation of heterocycles (imidazoles, benzimidazoles) to form the core of

sartan-like drugs.

Transformation 2: Tetrazole Formation
The nitrile group is the precursor to the tetrazole ring, the bioisostere of a carboxylic acid found

in most sartans.

Reagents: Sodium Azide (NaN₃), Triethylamine Hydrochloride or Tributyltin Azide.

Conditions: Heat in Toluene or DMF.

Significance: The 3'-chloro substituent on the biaryl ring can improve the metabolic stability

of the resulting drug candidate by blocking oxidation.

Reactivity Flowchart (DOT Diagram)
2-(3-Chloro-4-methylphenyl)
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Figure 2: Divergent synthetic pathways from the core biaryl scaffold.

Safety & Handling (MSDS Summary)
While specific toxicological data for this exact intermediate may be limited, it should be handled

with the precautions standard for biaryl nitriles and halogenated aromatics.

Hazard Classification: Irritant (Skin/Eye/Respiratory).
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Signal Word: Warning.

H-Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Use in a fume hood. Avoid dust formation. Wear nitrile gloves and safety goggles.

Incompatibility: Strong oxidizing agents, strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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